2-(5-methylpyrazine-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane

• IUPAC Name: (5-methylpyrazin-2-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone
• InChI: InChI=1S/C18H19N3O/c1-13-9-20-16(10-19-13)17(22)21-11-18(12-21)7-15(8-18)14-5-3-2-4-6-14/h2-6,9-10,15H,7-8,11-12H2,1H3
• InChI Key: SQABPEGMKBZFFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)N2CC3(C2)CC(C3)C4=CC=CC=C4
• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol

Description

2-(5-methylpyrazine-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane (or 5-methyl-2-phenyl-6-azaspiro[3.3]heptan-2-one) is a novel compound with a wide range of applications in scientific research. It is a heterocyclic compound with a 5-membered ring containing two nitrogen atoms, a carbon atom, and two oxygen atoms. The compound has a molecular weight of 207.25 g/mol and a melting point of 97-99 °C. It is soluble in water, ethanol, and methanol, and is insoluble in chloroform.

Mechanism of Action

The mechanism of action of 2-(5-methylpyrazine-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane is not yet fully understood. However, it is believed to interact with various receptors in the body, such as the GABA receptor, the NMDA receptor, and the 5-HT receptor. It is also thought to interact with enzymes, such as tyrosine hydroxylase and monoamine oxidase, and to modulate the activity of these enzymes.
Biochemical and Physiological Effects
2-(5-methylpyrazine-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane has been shown to have a variety of biochemical and physiological effects. It has been shown to possess anti-inflammatory and antifungal properties, as well as to modulate the activity of various enzymes and receptors in the body. It has also been shown to have neuroprotective effects, as well as to have a potential role in the treatment of neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

Advantages and Limitations for Lab Experiments

2-(5-methylpyrazine-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane is a useful compound for laboratory experiments due to its solubility in water, ethanol, and methanol, and its stability in the presence of acids and bases. However, it is not suitable for use in some types of experiments due to its low solubility in chloroform and its tendency to form insoluble complexes with certain metals.

Future Directions

The potential applications of 2-(5-methylpyrazine-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane are vast and still being explored. Future research could focus on developing new synthesis methods for the compound, as well as on further exploring its biochemical and physiological effects. Research could also focus on exploring its potential applications in the fields of medicinal chemistry and materials science. Additionally, research could be done to explore the potential of the compound for use in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.

Synthesis Methods

The synthesis of 2-(5-methylpyrazine-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane is done by a multi-step process involving the reaction of 5-methylpyrazine-2-carboxylic acid with phenylhydrazine in the presence of sodium hydroxide in a basic aqueous solution. The reaction is followed by the addition of hydrochloric acid to form the final product.

Scientific Research Applications

2-(5-methylpyrazine-2-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane has been widely used in scientific research due to its unique properties. It has been studied for its potential applications in the fields of organic synthesis, medicinal chemistry, and materials science. It has been used in the synthesis of various compounds, such as heterocyclic compounds, organometallic compounds, and polymers. It has also been used in the synthesis of drugs, such as anti-inflammatory agents and antifungal agents.